Cas no 1156726-64-5 ((2,2,2-Trifluoroethyl)carbamoylformic Acid)
(2,2,2-Trifluoroethyl)carbamoylformic Acid Chemical and Physical Properties
Names and Identifiers
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- [(2,2,2-Trifluoroethyl)carbamoyl]formic Acid
- Acetic acid, 2-oxo-2-[(2,2,2-trifluoroethyl)amino]-
- (2,2,2-Trifluoroethyl)carbamoylformic Acid
-
- Inchi: 1S/C4H4F3NO3/c5-4(6,7)1-8-2(9)3(10)11/h1H2,(H,8,9)(H,10,11)
- InChI Key: XOLOJRHEZRSINZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(=O)NCC(F)(F)F
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
(2,2,2-Trifluoroethyl)carbamoylformic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2,2,2-Trifluoroethyl)carbamoylformic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B586363-10mg |
[(2,2,2-Trifluoroethyl)carbamoyl]formic Acid |
1156726-64-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B586363-50mg |
[(2,2,2-Trifluoroethyl)carbamoyl]formic Acid |
1156726-64-5 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B586363-100mg |
[(2,2,2-Trifluoroethyl)carbamoyl]formic Acid |
1156726-64-5 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-139268-0.05g |
[(2,2,2-trifluoroethyl)carbamoyl]formic acid |
1156726-64-5 | 95% | 0.05g |
$182.0 | 2023-06-08 | |
| Enamine | EN300-139268-0.1g |
[(2,2,2-trifluoroethyl)carbamoyl]formic acid |
1156726-64-5 | 95% | 0.1g |
$272.0 | 2023-06-08 | |
| Enamine | EN300-139268-0.25g |
[(2,2,2-trifluoroethyl)carbamoyl]formic acid |
1156726-64-5 | 95% | 0.25g |
$389.0 | 2023-06-08 | |
| Enamine | EN300-139268-0.5g |
[(2,2,2-trifluoroethyl)carbamoyl]formic acid |
1156726-64-5 | 95% | 0.5g |
$613.0 | 2023-06-08 | |
| Enamine | EN300-139268-1.0g |
[(2,2,2-trifluoroethyl)carbamoyl]formic acid |
1156726-64-5 | 95% | 1g |
$785.0 | 2023-06-08 | |
| Enamine | EN300-139268-2.5g |
[(2,2,2-trifluoroethyl)carbamoyl]formic acid |
1156726-64-5 | 95% | 2.5g |
$1539.0 | 2023-06-08 | |
| Enamine | EN300-139268-5.0g |
[(2,2,2-trifluoroethyl)carbamoyl]formic acid |
1156726-64-5 | 95% | 5g |
$2277.0 | 2023-06-08 |
(2,2,2-Trifluoroethyl)carbamoylformic Acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on (2,2,2-Trifluoroethyl)carbamoylformic Acid
Recent Advances in the Study of (2,2,2-Trifluoroethyl)carbamoylformic Acid (CAS: 1156726-64-5) and Its Applications in Chemical Biology and Pharmaceutical Research
The compound (2,2,2-Trifluoroethyl)carbamoylformic Acid (CAS: 1156726-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a key intermediate in drug development.
Recent studies have highlighted the role of (2,2,2-Trifluoroethyl)carbamoylformic Acid as a versatile building block in medicinal chemistry. Its trifluoroethyl group imparts enhanced metabolic stability and bioavailability, making it an attractive candidate for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of protease inhibitors and other enzyme-targeting drugs, demonstrating its broad applicability in drug design.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's mechanism of action in inhibiting specific enzymatic pathways associated with inflammatory diseases. The research team employed advanced computational modeling techniques to elucidate the molecular interactions between (2,2,2-Trifluoroethyl)carbamoylformic Acid and its target proteins, providing valuable insights for future drug optimization.
Another significant development involves the use of this compound in the synthesis of fluorinated analogs of biologically active molecules. The incorporation of fluorine atoms has been shown to dramatically alter the pharmacokinetic properties of drug candidates, and (2,2,2-Trifluoroethyl)carbamoylformic Acid serves as an excellent precursor for such modifications. Recent patent filings indicate growing commercial interest in this application.
From a synthetic chemistry perspective, researchers have made notable progress in developing more efficient routes to produce (2,2,2-Trifluoroethyl)carbamoylformic Acid. A recent publication in Organic Process Research & Development describes a scalable, cost-effective method for its synthesis, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical companies looking to incorporate the compound into their drug development pipelines.
Looking ahead, the potential applications of (2,2,2-Trifluoroethyl)carbamoylformic Acid appear promising. Current research directions include its investigation as a potential therapeutic agent for neurological disorders and its use in the development of novel PET imaging probes. The compound's unique properties continue to make it a valuable tool for researchers exploring new frontiers in medicinal chemistry and chemical biology.
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